Cas no 1513265-13-8 (3-Amino-1-cyclopropylbutan-2-one)

• Product Name: 3-Amino-1-cyclopropylbutan-2-one
• CAS No: 1513265-13-8
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5737890
• PubChem ID: 82593704
• Update Time: 2025-07-18

3-Amino-1-cyclopropylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1513265-13-8
• 3-Amino-1-cyclopropylbutan-2-one
• EN300-795038
• 2-Butanone, 3-amino-1-cyclopropyl-

• Inchi： 1S/C7H13NO/c1-5(8)7(9)4-6-2-3-6/h5-6H,2-4,8H2,1H3
• InChI Key： YKRABPYAJIYSLY-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)CC1CC1

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-Amino-1-cyclopropylbutan-2-one

3-Amino-1-cyclopropylbutan-2-one (CAS No. 1513265-13-8): An Emerging Compound in Medicinal Chemistry

3-Amino-1-cyclopropylbutan-2-one (CAS No. 1513265-13-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This molecule, characterized by its cyclopropyl and amino functional groups, offers a promising scaffold for the development of novel drugs targeting various diseases.

The cyclopropyl moiety in 3-Amino-1-cyclopropylbutan-2-one is known for its strain energy and ability to influence the conformational flexibility of molecules. This property can be harnessed to optimize the binding affinity and selectivity of drug candidates. Recent studies have shown that compounds containing cyclopropyl groups can exhibit enhanced pharmacokinetic properties, such as improved solubility and reduced metabolic degradation.

The amino group in 3-Amino-1-cyclopropylbutan-2-one provides a versatile functional handle for further chemical modifications. This can be crucial for fine-tuning the biological activity and pharmacological profile of the compound. For instance, the amino group can be derivatized to introduce additional functionalities that enhance the compound's interaction with specific biological targets.

In the context of drug discovery, 3-Amino-1-cyclopropylbutan-2-one has been explored as a lead compound for the development of inhibitors targeting various enzymes and receptors. One notable application is in the inhibition of proteases, which are key enzymes involved in numerous pathological processes, including viral replication and cancer progression. Studies have demonstrated that derivatives of 3-Amino-1-cyclopropylbutan-2-one can effectively inhibit protease activity, making them potential candidates for antiviral and anticancer therapies.

Beyond protease inhibition, 3-Amino-1-cyclopropylbutan-2-one has also shown promise in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways. Compounds that can selectively modulate GPCRs have significant therapeutic potential for treating a wide range of diseases, including neurological disorders, cardiovascular diseases, and metabolic disorders.

The structural versatility of 3-Amino-1-cyclopropylbutan-2-one allows for the design of multifunctional molecules that can target multiple biological pathways simultaneously. This multi-target approach is gaining traction in drug discovery as it can address complex diseases with multiple underlying mechanisms. For example, compounds derived from 3-Amino-1-cyclopropylbutan-2-one have been shown to exhibit both anti-inflammatory and neuroprotective effects, making them attractive candidates for treating neurodegenerative diseases such as Alzheimer's disease.

In addition to its therapeutic potential, 3-Amino-1-cyclopropylbutan-2-one has also been studied for its use as a synthetic intermediate in organic synthesis. The compound's unique structure makes it a valuable building block for constructing more complex molecules with diverse functionalities. This aspect is particularly important in the development of new materials and pharmaceuticals where precise control over molecular architecture is essential.

The synthesis of 3-Amino-1-cyclopropylbutan-2-one has been optimized through various synthetic routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of cyclopropyl ketones with amino acids or amino esters under mild conditions. Recent advancements in catalytic methods have further improved the efficiency and environmental sustainability of these synthetic processes.

In conclusion, 3-Amino-1-cyclopropylbutan-2-one (CAS No. 1513265-13-8) represents an exciting opportunity in medicinal chemistry and drug discovery. Its unique structural features and versatile functional groups make it a valuable scaffold for developing novel therapeutics targeting a wide range of diseases. Ongoing research continues to uncover new applications and optimizations for this compound, solidifying its position as a key player in modern pharmaceutical research.